Cas no 565169-48-4 (4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 565169-48-4
• MF: C₁₆H₂₁N₃S
• MW: 287.423042058945
• MDL: MFCD03976178
• CID: 843726
• PubChem ID: 3860272
• Update Time: 2025-04-19

4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-METHYL-CYCLOHEXYL)-5-M-TOLYL-4H-[1,2,4]TRIAZOLE-3-THIOL
• EN300-05509
• AKOS016050216
• 4-(2-methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol
• 2,4-Dihydro-4-(2-methylcyclohexyl)-5-(3-methylphenyl)-3H-1,2,4-triazole-3-thione
• ZINC03308343
• 4-(2-methylcyclohexyl)-3-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
• C16H21N3S
• G32402
• J-513328
• 4-(2-methylcyclohexyl)-5-(3-methylphenyl)-2H-1,2,4-triazole-3-thione
• 565169-48-4
• 4-(2-Methylcyclohexyl)-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• AKOS001047334
• DTXSID401134103
• 4-(2-Methylcyclohexyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03976178
• Inchi： 1S/C16H21N3S/c1-11-6-5-8-13(10-11)15-17-18-16(20)19(15)14-9-4-3-7-12(14)2/h5-6,8,10,12,14H,3-4,7,9H2,1-2H3,(H,18,20)
• InChI Key： LPNCAQYNYHSUOT-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1C1CCCCC1C

Computed Properties

• Exact Mass: 287.14561886g/mol
• Monoisotopic Mass: 287.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 59.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles